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Compound of Interest

Compound Name: 4-Butylbenzoic acid

Cat. No.: B1266052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
Butylbenzoic acid. It is intended for professionals in research and drug development who may

handle this compound. This document distinguishes between the two common isomers, 4-n-

butylbenzoic acid and 4-tert-butylbenzoic acid, as their safety profiles may differ.

Chemical Identification and Physical Properties
4-Butylbenzoic acid is an alkylbenzene derivative with the chemical formula C11H14O2. It is

crucial to distinguish between its isomers, as their physical and toxicological properties can

vary.
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Property 4-n-Butylbenzoic acid 4-tert-Butylbenzoic acid

CAS Number 20651-71-2[1][2] 98-73-7[3][4]

Synonyms
p-n-Butylbenzoic acid, Benzoic

acid, 4-butyl-[5][6]

PTBBA, p-tert-Butyl benzoic

acid, Benzoic acid, 4-(1,1-

dimethylethyl)-[3][4]

Appearance White crystalline powder[6]
Light yellow flakes or white

crystalline powder[3]

Molecular Weight 178.23 g/mol [1][5] 178.23 g/mol [7][8]

Melting Point 100-113 °C[9] 162-165 °C[10]

Flash Point > 80 °C (> 176 °F)[3] > 180 °C (> 356 °F)[4]

Solubility Sparingly soluble in water.[6]
Insoluble in water; very soluble

in alcohol and benzene.[8]

Hazard Identification and GHS Classification
Both isomers of 4-Butylbenzoic acid are considered hazardous. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.

4-n-Butylbenzoic acid:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13997&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butylbenzoic-acid
https://wap.guidechem.com/encyclopedia/4-butylbenzoic-acid-dic20234.html
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13997&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/4-butylbenzoic-acid-dic20234.html
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butylbenzoic-acid
https://datasheets.scbt.com/sds/aghs/en/sc-238958.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzoic-acid
http://www.thegoodscentscompany.com/data/rw1200491.html
https://www.sigmaaldrich.com/US/en/product/aldrich/150355
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13997&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/4-butylbenzoic-acid-dic20234.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzoic-acid
https://www.benchchem.com/product/b1266052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2][5]

Specific target organ toxicity

(single exposure), Respiratory

system

Category 3
H335: May cause respiratory

irritation[1][2][5]

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life[1]

4-tert-Butylbenzoic acid:

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[7]

Acute toxicity, Dermal Category 3 Toxic in contact with skin[7]

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Reproductive toxicity Category 1B
H360F: May damage fertility[7]

[10]

Specific target organ toxicity

(repeated exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[4][7]

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects[10]

Toxicological Data
The following table summarizes available acute toxicity data for both isomers.
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Isomer Route Species Value Reference

4-tert-

Butylbenzoic

acid

Oral Rat
LD50 = 473

mg/kg
[3]

4-tert-

Butylbenzoic

acid

Oral Mouse
LD50 = 568

mg/kg
[3]

4-tert-

Butylbenzoic

acid

Dermal Rabbit
LD50 = >900

mg/kg
[3]

4-tert-

Butylbenzoic

acid

Dermal Rat
LD50 = 300

mg/kg
[3]

4-tert-

Butylbenzoic

acid

Inhalation Rat
LC50 = >1900

mg/m³/4H
[3]

Safety and Handling Precautions
Adherence to proper safety protocols is essential when working with 4-Butylbenzoic acid. The

following sections detail the necessary precautions.

Hierarchy of Controls
Effective management of chemical hazards involves a multi-layered approach known as the

hierarchy of controls. This prioritizes control measures from most to least effective.
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Hierarchy of Controls for 4-Butylbenzoic Acid

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls, from most effective (top) to least effective (bottom).

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Butylbenzoic acid.
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Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][3] A face shield may also be necessary.

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Handle with

gloves that have been inspected prior to use.[1] Wear protective clothing to prevent skin

exposure.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[1] A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149

must be followed whenever workplace conditions warrant respirator use.[3]

Handling and Storage
Handling: Handle in a well-ventilated place.[1] Avoid contact with skin and eyes.[1][3] Avoid

formation of dust and aerosols.[1] Wash hands thoroughly after handling.[1][3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[3][6]

Keep the container tightly closed in a dry and well-ventilated place.[3][11]

Emergency Procedures
First Aid Measures

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1] If breathing is difficult, give oxygen.[1] If not breathing, give artificial respiration.

[1]

Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap and plenty

of water.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[1]

Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious

person.[1] Call a doctor or Poison Control Center immediately.[1]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Water spray can also be used.[2]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
In the event of a spill, follow a structured response plan to ensure safety and minimize

environmental contamination.
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Chemical Spill Response Workflow for 4-Butylbenzoic Acid

Evacuate the Area
(If necessary)

Notify Supervisor and
Safety Personnel

Control Ignition Sources
(If flammable)

Ensure Adequate Ventilation

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or vacuum)

Dispose of Waste
(In a sealed container)

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: A general workflow for responding to a chemical spill.
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Personal Precautions: Use personal protective equipment.[1] Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let

the chemical enter drains.[1]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[2]

Avoid generating dusty conditions.[3]

Experimental Protocols
Detailed experimental protocols for toxicological studies are not typically provided in Safety

Data Sheets. However, the studies referenced often follow standardized guidelines.

Skin Irritation: For 4-tert-butylbenzoic acid, a skin irritation test was performed according to

EU Test Guideline B.4.[12] This guideline is analogous to OECD Guideline 404 for Acute

Dermal Irritation/Corrosion. The general protocol involves applying the test substance to the

shaved skin of an animal (typically a rabbit) and observing for signs of erythema and edema

over a set period.

Eye Irritation: An eye irritation study on 4-tert-butylbenzoic acid was conducted in

accordance with EU TG B.5, which is similar to OECD Guideline 405 for Acute Eye

Irritation/Corrosion.[12] This test involves applying the substance to one eye of an animal

and observing for effects on the cornea, iris, and conjunctiva.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[1] Do not dispose of down the drain.

This technical guide is intended to provide a comprehensive overview of the safety and

handling of 4-Butylbenzoic acid for a scientific audience. Always refer to the most current

Safety Data Sheet (SDS) for the specific product you are using and consult with your

institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzoic%20acid%2C%204-%281%2C1-dimethylethyl%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzoic%20acid%2C%204-%281%2C1-dimethylethyl%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.chemicalbook.com/msds/4-butylbenzoic-acid.pdf
https://www.benchchem.com/product/b1266052?utm_src=pdf-body
https://www.benchchem.com/product/b1266052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. fishersci.com [fishersci.com]

5. 4-Butylbenzoic acid | C11H14O2 | CID 88631 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Page loading... [wap.guidechem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. 4-tert-Butylbenzoic acid | C11H14O2 | CID 7403 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. 4-butyl benzoic acid, 20651-71-2 [thegoodscentscompany.com]

10. 4-tert-Butylbenzoic acid 99 98-73-7 [sigmaaldrich.com]

11. cdhfinechemical.com [cdhfinechemical.com]

12. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of 4-Butylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266052#4-butylbenzoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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